Cas no 2703780-79-2 (4-(bromomethyl)tricyclo4.3.1.1,3,8undecane)
4-(bromomethyl)tricyclo4.3.1.1,3,8undecane Chemical and Physical Properties
Names and Identifiers
-
- 4-(Bromomethyl)tricyclo[4.3.1.13,8]undecane
- EN300-28227958
- 4-(bromomethyl)tricyclo[4.3.1.1,3,8]undecane
- 2703780-79-2
- 4-(bromomethyl)tricyclo4.3.1.1,3,8undecane
-
- MDL: MFCD34551358
- Inchi: 1S/C12H19Br/c13-7-12-6-10-2-8-1-9(3-10)5-11(12)4-8/h8-12H,1-7H2
- InChI Key: XDVDPRAXSZSJMV-UHFFFAOYSA-N
- SMILES: BrCC1CC2CC3CC1CC(C2)C3
Computed Properties
- Exact Mass: 242.06701g/mol
- Monoisotopic Mass: 242.06701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 0Ų
4-(bromomethyl)tricyclo4.3.1.1,3,8undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28227958-1g |
4-(bromomethyl)tricyclo[4.3.1.1,3,8]undecane |
2703780-79-2 | 95% | 1g |
$1086.0 | 2023-09-09 | |
| Enamine | EN300-28227958-5g |
4-(bromomethyl)tricyclo[4.3.1.1,3,8]undecane |
2703780-79-2 | 95% | 5g |
$3147.0 | 2023-09-09 | |
| Enamine | EN300-28227958-10g |
4-(bromomethyl)tricyclo[4.3.1.1,3,8]undecane |
2703780-79-2 | 95% | 10g |
$4667.0 | 2023-09-09 | |
| Enamine | EN300-28227958-0.05g |
4-(bromomethyl)tricyclo[4.3.1.1,3,8]undecane |
2703780-79-2 | 95.0% | 0.05g |
$252.0 | 2025-03-19 | |
| Enamine | EN300-28227958-0.1g |
4-(bromomethyl)tricyclo[4.3.1.1,3,8]undecane |
2703780-79-2 | 95.0% | 0.1g |
$376.0 | 2025-03-19 | |
| Enamine | EN300-28227958-0.25g |
4-(bromomethyl)tricyclo[4.3.1.1,3,8]undecane |
2703780-79-2 | 95.0% | 0.25g |
$538.0 | 2025-03-19 | |
| Enamine | EN300-28227958-0.5g |
4-(bromomethyl)tricyclo[4.3.1.1,3,8]undecane |
2703780-79-2 | 95.0% | 0.5g |
$847.0 | 2025-03-19 | |
| Enamine | EN300-28227958-1.0g |
4-(bromomethyl)tricyclo[4.3.1.1,3,8]undecane |
2703780-79-2 | 95.0% | 1.0g |
$1086.0 | 2025-03-19 | |
| Enamine | EN300-28227958-2.5g |
4-(bromomethyl)tricyclo[4.3.1.1,3,8]undecane |
2703780-79-2 | 95.0% | 2.5g |
$2127.0 | 2025-03-19 | |
| Enamine | EN300-28227958-5.0g |
4-(bromomethyl)tricyclo[4.3.1.1,3,8]undecane |
2703780-79-2 | 95.0% | 5.0g |
$3147.0 | 2025-03-19 |
4-(bromomethyl)tricyclo4.3.1.1,3,8undecane Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4-(bromomethyl)tricyclo4.3.1.1,3,8undecane
Introduction to 4-(bromomethyl)tricyclo4.3.1.1,3,8undecane (CAS No. 2703780-79-2)
4-(bromomethyl)tricyclo4.3.1.1,3,8undecane (CAS No. 2703780-79-2) is a highly versatile and structurally complex organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. Its unique tricyclic framework, combined with a bromomethyl functional group, makes it an invaluable intermediate for the development of novel molecules with potential applications in drug discovery and material science.
The molecular structure of 4-(bromomethyl)tricyclo4.3.1.1,3,8undecane features a tricyclic system consisting of three interconnected rings, with the bromomethyl group (-CH₂Br) attached to one of the cycloalkane moieties. This arrangement imparts a high degree of steric hindrance and reactivity, making it an excellent candidate for further functionalization through various chemical transformations.
In recent years, the compound has been extensively studied for its role in constructing more complex molecular architectures. The bromomethyl group serves as a reactive handle, enabling nucleophilic substitution reactions that can introduce diverse functional groups into the molecule. This property has made it particularly useful in the synthesis of pharmacophores and bioactive scaffolds.
One of the most compelling aspects of 4-(bromomethyl)tricyclo4.3.1.1,3,8undecane is its potential application in the development of therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity for biological targets. For instance, studies have demonstrated its utility in generating analogs of known drugs by appending or modifying functional groups at the bromomethyl site.
The compound's tricyclic core also contributes to its stability and rigidity, which are desirable traits in drug candidates as they can improve metabolic stability and reduce off-target effects. Furthermore, the tricyclic system mimics natural product motifs found in many bioactive compounds, suggesting that derivatives of 4-(bromomethyl)tricyclo4.3.1.1,3,8undecane may exhibit promising biological activities.
Recent advances in computational chemistry have also highlighted the importance of 4-(bromomethyl)tricyclo4.3.1.1,3,8undecane as a scaffold for drug design. Molecular modeling studies have revealed that its three-dimensional structure can be optimized to interact favorably with specific protein targets, thereby enhancing drug-like properties such as solubility and bioavailability.
Another area where 4-(bromomethyl)tricyclo4.3.1.1,3,8undecane has shown promise is in the synthesis of polymers and materials with unique properties. The tricyclic framework provides rigidity and thermal stability, making it suitable for creating high-performance polymers used in applications ranging from electronics to coatings.
The bromomethyl group also facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in polymer synthesis and material science to construct complex molecular networks.
From a synthetic chemistry perspective, 4-(bromomethyl)tricyclo4.3.1.1,3,8undecane represents an elegant example of how structural complexity can be harnessed to develop versatile building blocks for organic synthesis. Its ability to undergo multiple transformations while maintaining structural integrity has made it a cornerstone in many synthetic strategies.
In conclusion,4-(bromomethyl)tricyclo4.3.1.1,3,8undecane (CAS No. 2703780-79-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science due to its unique structural features and reactivity profile。 Its continued exploration promises to yield novel insights into molecular design and function, further advancing our capabilities in these fields。
2703780-79-2 (4-(bromomethyl)tricyclo4.3.1.1,3,8undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)